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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402 Get Quote

An in-depth exploration of the synthesis, olfactory properties, and application of 2-Ethylbutyl
Acetate for researchers and fragrance development professionals.

Introduction
2-Ethylbutyl acetate, a key aroma chemical, has carved a significant niche in the palette of

perfumers and flavorists. Valued for its multifaceted fruity and sweet aromatic profile, this ester

contributes significantly to the creation of vibrant and nuanced fragrance compositions. This

technical guide delves into the core scientific and creative aspects of 2-Ethylbutyl acetate,

offering a comprehensive overview of its chemical properties, olfactory characteristics,

synthesis, and practical application in fragrance development.

Chemical and Physical Properties
2-Ethylbutyl acetate is an organic ester recognized for its characteristic scent.[1] A clear,

colorless liquid, its physical and chemical properties are crucial for its handling, formulation,

and stability in various applications.[2]
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Property Value Reference

CAS Number 10031-87-5 [2][3][4][5]

Molecular Formula C8H16O2 [2][3][5][6]

Molecular Weight 144.21 g/mol [3][4][5][6]

Appearance Colorless clear liquid (est.) [2]

Boiling Point

160 °C at 740 mmHg (lit.)[4] /

161.00 to 163.00 °C at 740.00

mm Hg[7]

[4][7]

Density 0.876 g/mL at 25 °C (lit.) [4]

Specific Gravity
0.88000 to 0.88500 @ 20.00

°C
[2][8]

Refractive Index
1.41 n20/D (lit.)[4] / 1.40900 to

1.41200 @ 20.00 °C[2][8]
[2][4][8]

Flash Point
127.00 °F TCC (52.78 °C)[2][8]

/ 53 °C - closed cup[4]
[2][4][8]

Vapor Pressure
2.160000 mmHg @ 25.00 °C

(est.)
[2]

Solubility
Soluble in alcohol; water, 6400

mg/L @ 20 °C (exp)
[2]

FEMA Number 2425 [4][6]

EINECS Number 233-095-4 [2][6]

Olfactory Profile
The olfactory character of 2-Ethylbutyl acetate is predominantly fruity, with several nuances

that make it a versatile ingredient in fragrance creation. Its scent is often described as sweet,

with distinct notes of banana, pear, and apple.
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Olfactory Descriptor Source

Fruity, Sweet, Banana, Ethereal, Apple, Pear [3]

Fruity, Ethereal, Sweet, Banana, Musty, Oily [2][8]

Banana, Oily, Ethereal, Earthy, Citrus, Peach,

Sweet
[4]

Sweet, Apricot, Banana [1]

The addition of an acetate group to an alcohol, such as 2-ethylbutanol, generally imparts a

sweeter, fruitier, and sometimes slightly chemical nuance to the original alcohol's scent profile.

[9] This transformation is a common strategy in perfumery to modify and soften the scent of a

molecule.[9]

Synthesis of 2-Ethylbutyl Acetate
2-Ethylbutyl acetate is a synthetic fragrance ingredient produced through the Fischer

esterification of 2-ethylbutanol with acetic acid, typically in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
Objective: To synthesize 2-Ethylbutyl acetate from 2-ethylbutanol and acetic acid.

Materials:

2-Ethylbutanol

Glacial Acetic Acid

Sulfuric Acid (concentrated, as catalyst)

Sodium Bicarbonate solution (5% aqueous)

Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate
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Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine equimolar amounts of 2-ethylbutanol and glacial acetic acid.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in

the Dean-Stark trap, driving the equilibrium towards the formation of the ester.

Monitoring: Continue the reflux until no more water is collected in the trap, indicating the

completion of the reaction.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter the drying agent and purify the crude 2-Ethylbutyl acetate by fractional

distillation to obtain the final product with high purity.

Quality Control: The purity of the synthesized 2-Ethylbutyl acetate should be assessed using

Gas Chromatography (GC) to ensure it meets the industry standard of ≥98% purity.[4]
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Fischer Esterification of 2-Ethylbutyl Acetate

Reactants Process

Products

Purification

2-Ethylbutanol

Reflux & Water Removal (Dean-Stark)

Acetic Acid Acid Catalyst (H2SO4)

Crude 2-Ethylbutyl Acetate Water

Washing (Water, NaHCO3, Brine)

Drying (MgSO4)

Fractional Distillation

Pure 2-Ethylbutyl Acetate
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Fragrance Development Workflow with 2-Ethylbutyl Acetate

Concept Brief

Olfactory Profile Analysis

Ingredient Selection 2-Ethylbutyl Acetate Selection

Identify need for
fruity/sweet note

Formulation Trials

Sensory Evaluation

Modification & Refinement

Iteration

Final Formulation

Stability & Safety Testing

Scale-up & Production

Finished Fragrance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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